Cas no 2227712-10-7 ((2S)-4-(1,4-dimethyl-1H-pyrazol-3-yl)butan-2-amine)

• Product Name: (2S)-4-(1,4-dimethyl-1H-pyrazol-3-yl)butan-2-amine
• CAS No: 2227712-10-7
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 6257474
• PubChem ID: 165606063
• Update Time: 2025-06-08

(2S)-4-(1,4-dimethyl-1H-pyrazol-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(1,4-dimethyl-1H-pyrazol-3-yl)butan-2-amine
• EN300-1727388
• 2227712-10-7

• Inchi： 1S/C9H17N3/c1-7-6-12(3)11-9(7)5-4-8(2)10/h6,8H,4-5,10H2,1-3H3/t8-/m0/s1
• InChI Key： LRGQMIPUKQKBMP-QMMMGPOBSA-N
• SMILES： N1(C)C=C(C)C(CC[C@H](C)N)=N1

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų

Additional information on (2S)-4-(1,4-dimethyl-1H-pyrazol-3-yl)butan-2-amine

Comprehensive Overview of (2S)-4-(1,4-dimethyl-1H-pyrazol-3-yl)butan-2-amine (CAS No. 2227712-10-7): Properties, Applications, and Research Insights

The compound (2S)-4-(1,4-dimethyl-1H-pyrazol-3-yl)butan-2-amine (CAS No. 2227712-10-7) is a chiral amine derivative featuring a pyrazole moiety, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural attributes, including the 1,4-dimethyl-1H-pyrazole ring and the (2S)-butan-2-amine backbone, make it a promising candidate for drug discovery and material science applications. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for chiral amines like (2S)-4-(1,4-dimethyl-1H-pyrazol-3-yl)butan-2-amine has surged due to their role in asymmetric synthesis and enantioselective catalysis. The compound’s CAS No. 2227712-10-7 is frequently searched in academic databases and chemical vendor platforms, reflecting its growing relevance. A key area of interest is its potential application in neuropharmacology, where its structural analogs have shown affinity for neurotransmitter receptors. This aligns with the broader trend of targeting G-protein-coupled receptors (GPCRs), a hot topic in drug development.

From a synthetic chemistry perspective, the pyrazole ring in (2S)-4-(1,4-dimethyl-1H-pyrazol-3-yl)butan-2-amine offers remarkable stability and versatility. Pyrazole derivatives are widely studied for their anti-inflammatory, antimicrobial, and anticancer properties, making this compound a valuable scaffold for medicinal chemistry. Its chiral center further enhances its utility in designing stereospecific drugs, a critical consideration for reducing off-target effects. Recent publications highlight its use in optimizing kinase inhibitors, a class of therapeutics dominating oncology research.

The compound’s physicochemical properties, such as its logP and hydrogen bonding capacity, are frequently analyzed in QSAR (Quantitative Structure-Activity Relationship) studies. These analyses are pivotal for predicting bioavailability and optimizing ADME (Absorption, Distribution, Metabolism, Excretion) profiles. Given the rising focus on computational drug design, CAS No. 2227712-10-7 is often referenced in molecular docking simulations targeting protein-ligand interactions.

Beyond pharmaceuticals, (2S)-4-(1,4-dimethyl-1H-pyrazol-3-yl)butan-2-amine has potential applications in agrochemicals. Pyrazole-based compounds are known for their herbicidal and insecticidal activities, and this derivative’s amine functionality could enhance its binding to biological targets in pests. With the global push toward sustainable agriculture, researchers are investigating its eco-friendly derivatives as alternatives to conventional pesticides.

In summary, (2S)-4-(1,4-dimethyl-1H-pyrazol-3-yl)butan-2-amine (CAS No. 2227712-10-7) represents a multifaceted compound with broad interdisciplinary appeal. Its integration into high-throughput screening libraries and fragment-based drug discovery underscores its importance in modern science. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing precision medicine and green chemistry initiatives.